Cas no 5848-05-5 (4-(4-Fluorophenyl)-1H-pyrazol-5-amine)

4-(4-Fluorophenyl)-1H-pyrazol-5-amine is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structural motif, featuring a fluorophenyl group and an amine-functionalized pyrazole core, makes it a valuable intermediate for synthesizing bioactive compounds. The fluorine substitution enhances metabolic stability and binding affinity in target molecules, while the pyrazole scaffold offers versatility in heterocyclic chemistry. This compound is particularly useful in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. High purity and well-defined reactivity further contribute to its suitability for precision synthesis in medicinal chemistry applications.
4-(4-Fluorophenyl)-1H-pyrazol-5-amine structure
5848-05-5 structure
Product Name:4-(4-Fluorophenyl)-1H-pyrazol-5-amine
CAS No:5848-05-5
MF:C9H8FN3
MW:177.178324699402
CID:383434
PubChem ID:24885615
Update Time:2025-05-27

4-(4-Fluorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Fluorophenyl)-1H-pyrazol-5-amine
    • 4-(4-Fluoro-Phenyl)-2H-Pyrazo-3-Ylamine
    • 5-Amino-4-(4-fluorophenyl)-1H-pyrazole
    • 1H-Pyrazol-3-amine,4-(4-fluorophenyl)-
    • 5-AMINO-4-(4-FLUORPHENYL)-1H-PYRAZOL
    • (2E)-2-(6-methyl-1H-benzimidazol-2-yl)-3-[5-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)furan-2-yl]prop-2-enenitrile
    • SMR000309617
    • NCGC00245915-01
    • SCHEMBL17619924
    • 4-(4-Fluorophenyl)-1H-pyrazol-3-ylamine
    • EN300-41377
    • Z339407378
    • AMY2089
    • 5848-05-5
    • BB 0219145
    • Diisooctylphthalate
    • CHEMBL1890883
    • F2164-0017
    • FT-0678716
    • 5-Amino-4-(4-fluorophenyl)-1H-pyrazole, 97%
    • MLS000731342
    • 5848-04-4
    • AKOS001837017
    • HMS2609F15
    • 1T-0013
    • F11132
    • MFCD06825234
    • Oprea1_142545
    • A915137
    • 4-(4-fluorophenyl)-2H-pyrazol-3-amine
    • AKOS000272868
    • VITAS-BB TBB013027
    • SCHEMBL3472474
    • 4-(4-fluorophenyl)-1H-pyrazol-3-amine
    • 1H-Pyrazol-3-amine, 4-(4-fluorophenyl)-
    • 3-amino-4-(4-fluorophenyl)-1H-pyrazole
    • SIXWIUJQBBANGK-UHFFFAOYSA-N
    • MFCD03001202
    • J-513510
    • FT-0704024
    • ALBB-015324
    • DB-072486
    • STK364480
    • 3-amino-4-(4-fluorophenyl)pyrazole
    • 1H-pyrazol-5-amine, 4-(4-fluorophenyl)-
    • XH0583
    • BBL029819
    • MDL: MFCD03001202
    • Inchi: 1S/C9H8FN3/c10-7-3-1-6(2-4-7)8-5-12-13-9(8)11/h1-5H,(H3,11,12,13)
    • InChI Key: SIXWIUJQBBANGK-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=NNC=1N

Computed Properties

  • Exact Mass: 177.07000
  • Monoisotopic Mass: 177.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: NA
  • Density: 1.334
  • Melting Point: 168-172 °C
  • Boiling Point: 388.8°Cat760mmHg
  • Flash Point: 189°C
  • PSA: 54.70000
  • LogP: 2.37920

4-(4-Fluorophenyl)-1H-pyrazol-5-amine Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi Xn
  • HazardClass:IRRITANT
  • Risk Phrases:R22
  • Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

4-(4-Fluorophenyl)-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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4-(4-Fluorophenyl)-1H-pyrazol-5-amine
5848-05-5 97%
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A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
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